Cas no 967-27-1 (2H-1-Benzopyran-3,4,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4R)-)
967-27-1 structure
Product name:2H-1-Benzopyran-3,4,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4R)-
2H-1-Benzopyran-3,4,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4R)- Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-3,4,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4R)-
- (+)-MOLLISACACIDIN
- (+-)-2r-(3,4-Dihydroxy-phenyl)-chroman-3t,4c,7-triol
- (2R,3S,4R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,7-triol
- (2R,3S,4R)-2-(3,4-dihydroxyphenyl)chromane-3,4,7-triol
- (2rH)-Flavan-3c,4t,7,3',4'-pentaol,(+-)-Mollisacacidin
- 2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,7-triol
- DTXSID50914385
- LMPK12020179
- 2H-1-Benzopyran-3,4,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-(2alpha,3beta,4alpha))-
- J-500987
- Q6534062
- Leuco-fisetinidin
- Fisetinidol-4alpha-ol
- Mollisacacidin
- 967-27-1
- (2R,3S,4R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,7-triol
- Oprea1_313830
- CHEBI:196286
- (2R-(2alpha,3beta,4alpha))-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,7-triol
- (2R,3S,4R)-2-(3,4-dihydroxyphenyl)chroman-3,4,7-triol
- (2R,3S,4R)-2-(3,4-dihydroxy-phenyl)chroman-3,4,7-triol
- SCHEMBL9161330
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- Inchi： InChI=1S/C15H14O6/c16-8-2-3-9-12(6-8)21-15(14(20)13(9)19)7-1-4-10(17)11(18)5-7/h1-6,13-20H/t13-,14+,15-/m1/s1
- InChI Key： OFZBQQUVMQGHDJ-QLFBSQMISA-N
- SMILES： C1=CC(=C(C=C1C2C(C(C3=C(O2)C=C(C=C3)O)O)O)O)O
Computed Properties
- Exact Mass: 290.07900
- Monoisotopic Mass: 290.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 110.38000
- LogP: 1.33140
2H-1-Benzopyran-3,4,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4R)- Security Information
2H-1-Benzopyran-3,4,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4R)- Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2H-1-Benzopyran-3,4,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4R)- Related Literature
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1. Synthesis of condensed tannins. Part 15. Structure of natural ‘angular’ profisetinidin tetraflavanoids: asymmetric induction during oligomeric synthesisDesmond A. Young,Daneel Ferreira,David G. Roux,William E. Hull J. Chem. Soc. Perkin Trans. 1 1985 2529
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2. 273. Natural occurrence of enantiomorphous leucoanthocyanidian: (+)-mollisacacidin (gleditsin) and quebracho(–)-leucofisetinidinJ. W. Clark-Lewis,D. G. Roux J. Chem. Soc. 1959 1402
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3. Epimerization mechanism of (+)-mollisacacidin, its diastereoisomers, and related flavan-3,4-diolsS. E. Drewes,D. G. Roux Chem. Commun. (London) 1965 282
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4. Synthesis of condensed tannins. Part 5. The first angular [4,6 : 4,8]-triflavanoids and their natural counterpartsJacobus J. Botha,Phillip M. Viviers,Desmond A. Young,I. Cornelius du Preez,Daneel Ferreira,David G. Roux,William E. Hull J. Chem. Soc. Perkin Trans. 1 1982 527
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5. Synthesis of condensed tannins. Part 4. A direct biomimetic approach to [4,6]- and[4,8]-biflavanoidsJacobus J. Botha,Daneel Ferreira,David G. Roux J. Chem. Soc. Perkin Trans. 1 1981 1235
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